Cas no 2228562-46-5 (3-(cyclohex-3-en-1-yl)pentanedioic acid)

• Product Name: 3-(cyclohex-3-en-1-yl)pentanedioic acid
• CAS No: 2228562-46-5
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6410405
• PubChem ID: 165978020
• Update Time: 2025-05-20

3-(cyclohex-3-en-1-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohex-3-en-1-yl)pentanedioic acid
• EN300-1819079
• 2228562-46-5

• Inchi： 1S/C11H16O4/c12-10(13)6-9(7-11(14)15)8-4-2-1-3-5-8/h1-2,8-9H,3-7H2,(H,12,13)(H,14,15)
• InChI Key： FKILLEMQCOARIV-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)C1CC=CCC1)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(cyclohex-3-en-1-yl)pentanedioic acid

Introduction to 3-(cyclohex-3-en-1-yl)pentanedioic acid (CAS No. 2228562-46-5)

3-(cyclohex-3-en-1-yl)pentanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228562-46-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a conjugated cyclohexene moiety linked to a pentanedioic acid backbone, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications. The presence of both aromatic and aliphatic functional groups in its molecular structure allows for diverse chemical modifications, enabling its integration into complex synthetic pathways and drug development pipelines.

The pentanedioic acid moiety, also known as fumaric acid derivative, introduces carboxylic acid functionalities at both ends of the carbon chain. This feature not only enhances the compound's solubility in polar solvents but also provides multiple sites for chemical reactions, such as esterification, amidation, and cyclization. Such reactivity is particularly valuable in medicinal chemistry, where the precise tuning of molecular properties is crucial for achieving desired pharmacological effects. The cyclohex-3-en-1-yl group, on the other hand, contributes to the compound's rigidity and stability, while its aromatic nature may facilitate interactions with biological targets. This combination of structural elements makes 3-(cyclohex-3-en-1-yl)pentanedioic acid a versatile building block for designing novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-(cyclohex-3-en-1-yl)pentanedioic acid, making it more accessible for research and industrial applications. For instance, catalytic hydrogenation and oxidation techniques have been refined to produce high-purity derivatives with minimal side reactions. These improvements align with the growing demand for high-quality intermediates in drug discovery programs. Moreover, computational modeling and molecular dynamics simulations have been employed to predict the compound's behavior in biological systems, providing insights into its potential interactions with enzymes and receptors.

In the realm of pharmaceutical research, 3-(cyclohex-3-en-1-yl)pentanedioic acid has been investigated for its potential role in modulating inflammatory pathways and oxidative stress responses. Studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the conjugated system of the cyclohexene ring could participate in redox reactions, potentially making it useful in developing antioxidants or prodrugs designed to release active compounds under specific physiological conditions. These findings highlight the compound's therapeutic promise and justify further exploration in preclinical studies.

The structural versatility of 3-(cyclohex-3-en-1-yl)pentanedioic acid also extends to material science applications. Its ability to form coordination complexes with metal ions has been explored for developing catalysts and sensors. For example, complexes formed with transition metals like ruthenium or palladium could be utilized in organic transformations or as components in electrochemical devices. Furthermore, the compound's chiral nature allows for the synthesis of enantiomerically pure forms, which are essential in asymmetric synthesis and enantioselective catalysis. Such applications underscore the broad utility of CAS No. 2228562-46-5 beyond traditional pharmaceutical contexts.

Current research efforts are focused on optimizing synthetic routes to enhance yield and reduce environmental impact. Green chemistry principles are being incorporated into these processes, emphasizing solvent recovery, waste minimization, and energy efficiency. For instance, biocatalytic methods using engineered enzymes have shown promise in converting renewable feedstocks into key intermediates like 3-(cyclohex-3-en-1-yl)pentanedioic acid. Such sustainable approaches not only align with regulatory requirements but also contribute to cost-effective production scalability.

The future prospects of 3-(cyclohex-3-en-1-yl)pentanedioic acid are further brightened by its potential role in personalized medicine. By tailoring derivatives based on individual patient profiles, researchers aim to develop more targeted therapies that maximize efficacy while minimizing side effects. Advances in genomics and proteomics have facilitated the identification of biomarkers that could guide the design of customized drug regimens incorporating this compound or its analogs.

In conclusion,CAS No 2228562 - 46 - 5 represents a structurally unique and functionally versatile compound with significant implications across multiple scientific disciplines. Its combination of biochemical reactivity and material science applicability positions it as a valuable asset in both academic research and industrial development pipelines. As methodologies for synthesis and characterization continue to evolve,3-(cyclohex - 3 - en - 1 - yl)pentanedioic acid is poised to play an increasingly important role in shaping future advancements.